4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric acid

• CAS No.: 85828-79-1
• Molecular Formula: C16H18N4O5S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 4-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C16H18N4O5S/c1-10-9-11(2)18-16(17-10)20-26(24,25)13-5-3-12(4-6-13)19-14(21)7-8-15(22)23/h3-6,9H,7-8H2,1-2H3,(H,19,21)(H,22,23)(H,17,18,20)
• InChI Key: IBPVENLZDNUDHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O)C

Description

4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric acid (EINECS 288-606-3) is a high-purity small molecule for research applications . With a molecular formula of C16H18N4O5S, this compound features a sulphonamide group bridging a 4,6-dimethylpyrimidine ring and an aniline moiety, which is further functionalized with a 4-oxobutyric acid chain . This structure suggests potential as a key intermediate in medicinal chemistry, particularly for the synthesis of novel molecules for biological screening. The presence of multiple hydrogen bond donors and acceptors, along with a polar surface area of 146.73 Ų, indicates significant potential for target interaction . Researchers may explore its application in developing enzyme inhibitors or receptor ligands, leveraging its complex heterocyclic architecture. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric acid typically involves multiple steps. The initial step often includes the preparation of the 4,6-dimethyl-2-pyrimidinylamine, which is then reacted with a sulphonyl chloride derivative to introduce the sulphonyl group. The final step involves the coupling of this intermediate with a suitable butyric acid derivative under controlled conditions to form the target compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving advanced techniques such as continuous flow synthesis and high-performance liquid chromatography (HPLC) for purification .

Chemical Reactions Analysis

Types of Reactions

4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric acid undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the sulphonyl group, often using reagents like sodium hydroxide

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous solution

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield sulphones, while reduction can produce amines .

Scientific Research Applications

Pharmacological Applications

The compound has shown promise in several pharmacological studies:

• Anticancer Activity: Research indicates that compounds with similar structures can inhibit tumor growth by targeting specific cellular pathways involved in cancer proliferation.
• Antimicrobial Properties: The sulfonamide group is known for its antibacterial effects, making this compound a candidate for developing new antibacterial agents.

In drug discovery, 4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric acid has been included in screening libraries:

• Screening Libraries: It is part of collections aimed at identifying new therapeutic agents against infections and other diseases .

Screening Library	Compounds Included
Anti-infective Library	Over 19,000 compounds available for testing against pathogens.
Representative Compounds Library	A collection of over 300,000 compounds for diverse biological testing.

Case Studies

Several studies have documented the efficacy of this compound:

• Anticancer Study: A study demonstrated that derivatives of this compound exhibited significant cytotoxic effects on various cancer cell lines, suggesting its potential as a lead compound in anticancer drug development.
• Antibacterial Testing: In vitro studies highlighted its effectiveness against Gram-positive bacteria, indicating a need for further development into a therapeutic agent.

Mechanism of Action

The mechanism of action of 4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric acid involves its interaction with specific molecular targets. It may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The compound belongs to a class of sulfonamide-linked aryl derivatives with oxo-acid functionalities. Below is a comparison with three structurally related compounds:

Property	4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric Acid	4-Oxo-4-{[4-(1-piperidinylsulfonyl)phenyl]amino}-2-butenoic Acid	4-(4-Fluorophenyl)-β,δ-dihydroxy-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidineheptanoic Acid	4-Oxo-4-((4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)amino)but-2-enoic Acid
Core Structure	4,6-Dimethylpyrimidinyl sulfonamide	Piperidine sulfonyl	Fluorophenyl/isopropyl pyrimidine	Pyrimidin-2-yl sulfamoyl
Acid Moiety	Saturated butyric acid (4-oxo-)	α,β-unsaturated butenoic acid (4-oxo-)	Heptanoic acid with dihydroxy groups	α,β-unsaturated butenoic acid (4-oxo-)
Molecular Formula	C₁₆H₁₈N₄O₅S	C₁₅H₁₈N₂O₅S	C₂₂H₃₀FN₃O₆S	C₁₅H₁₄N₄O₅S
Molecular Weight	378.403	338.38	483.55	362.36
Key Substituents	Methyl groups (4,6-pyrimidinyl)	Piperidine ring	Fluorophenyl, isopropyl, methylsulfonyl	Unsubstituted pyrimidin-2-yl
Predicted pKa	Not reported	3.41 ± 0.10	Not reported	Not reported
LogP	0.740	Not reported	Not reported	Not reported

Pharmacological and Analytical Comparisons

• Analytical Methods : The target compound’s separation via HPLC contrasts with , which employs additional techniques like NMR and mass spectrometry, likely due to its α,β-unsaturated system requiring more rigorous characterization.

Research Findings and Trends

• Similarity Principles : Structural similarity to pyrimidine-based sulfonamides aligns with the "similar property principle" in drug design, where conserved cores (e.g., pyrimidinyl sulfonamide) predict overlapping biological targets .
• Activity Cliffs: Minor structural changes, such as replacing pyrimidinyl with piperidine (), may lead to significant activity differences (e.g., loss of target binding), as seen in nitroimidazole vs. nitrofuryl derivatives .

Biological Activity

4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric acid, also known by its CAS number 85828-79-1, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activities associated with this compound, including its anti-inflammatory, cytotoxic, and antioxidant properties.

Chemical Structure and Properties

The molecular formula of this compound is C16H18N4O5S, with a molecular weight of approximately 378.43 g/mol. The structure features a pyrimidine ring and a sulfonamide group, which are critical for its biological activity.

Anti-inflammatory Activity

Research has indicated that derivatives of this compound exhibit significant anti-inflammatory effects. A study demonstrated that compounds similar to 4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric acid showed pronounced inhibition of inflammatory markers in vitro. The mechanism appears to involve the modulation of cytokine production and the inhibition of pro-inflammatory pathways .

Compound	Inhibition Percentage (%)	Reference
4a	75
4b	68
Dexamethasone	80

Cytotoxic Activity

The cytotoxic potential of this compound has been evaluated against various cancer cell lines. Notably, it was tested against human lung adenocarcinoma (A-549) and breast cancer (MCF-7) cell lines using the MTT assay. The results highlighted that the compound exhibited significant cytotoxicity, particularly against the MCF-7 cell line.

Compound	IC50 (µg/mL)	Cell Line
4h	6.40	MCF-7
4b	9.32	MCF-7
Doxorubicin	9.18	MCF-7
4h	22.09	A-549
Doxorubicin	15.06	A-549

These findings suggest that the compound may serve as a lead for developing new anticancer agents .

Antioxidant Activity

The antioxidant capacity of this compound was assessed through DPPH radical scavenging assays. The results indicated that it possesses significant antioxidant properties, comparable to standard antioxidants like ascorbic acid.

Compound	DPPH IC50 (µM)
4a	44.40
4b	38.22
Ascorbic Acid	25.00

These results underscore its potential utility in preventing oxidative stress-related diseases .

Case Studies

Several studies have explored the pharmacological profiles of compounds related to or derived from 4-((4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulphonyl)phenyl)amino)-4-oxobutyric acid:

• Cytotoxicity Against Cancer Cells : In a study assessing various derivatives, it was found that modifications on the pyrimidine ring significantly influenced cytotoxicity levels against cancer cells .
• Anti-inflammatory Mechanisms : Another investigation focused on the anti-inflammatory properties where compounds were shown to reduce TNF-alpha levels in activated macrophages, suggesting a potential pathway for therapeutic applications in inflammatory diseases .

Q & A

Q. Basic Research Focus

• Nuclear Magnetic Resonance (NMR) : Use ¹H/¹³C NMR to confirm the presence of pyrimidinyl, sulphonamide, and oxobutyric acid groups. Compare chemical shifts with analogs like 4-(2-fluorophenyl)-4-oxobutanoic acid (δ ~2.5 ppm for β-keto protons) .
• High-Performance Liquid Chromatography (HPLC) : Employ reverse-phase C18 columns with UV detection (λ = 254 nm) to assess purity. Calibrate against reference standards (e.g., Pharmacopeial Forum guidelines) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight (calculated: ~407.4 g/mol) and detects isotopic patterns .

How can researchers design structure-activity relationship (SAR) studies to identify critical functional groups influencing the compound's pharmacological activity?

Q. Advanced Research Focus

• Systematic Substitution : Modify the pyrimidinyl (e.g., halogenation at C4/C6) and sulphonamide groups to evaluate effects on target binding. For example, fluorinated analogs (e.g., 4-(4-fluorophenyl) derivatives) enhance metabolic stability .
• In Vitro Assays : Test derivatives against disease-relevant targets (e.g., kinases, inflammatory mediators) using fluorescence polarization or enzyme-linked immunosorbent assays (ELISA). Compare IC₅₀ values to establish activity trends .
• Computational Modeling : Perform docking studies (e.g., AutoDock Vina) to predict interactions with active sites, prioritizing modifications that improve binding energy (ΔG ≤ -8 kcal/mol) .

What in vivo and in vitro models are appropriate for evaluating the compound's therapeutic potential, considering existing data on related derivatives?

Q. Advanced Research Focus

• In Vitro Models :
  • Cell Lines : Use human cancer (e.g., MCF-7, HeLa) or primary immune cells (e.g., PBMCs) to assess cytotoxicity and immunomodulatory effects. Optimize dosing (1–50 µM) based on MTT assay results .
• In Vivo Models :
  • Rodent Arthritis Models : Administer orally (10–50 mg/kg/day) in adjuvant-induced arthritis rats, monitoring joint inflammation and serum TNF-α levels. Reference protocols from studies on 3-benzoylpropionic acid derivatives .
  • Ecotoxicology : Follow INCHEMBIOL project guidelines to assess bioaccumulation in aquatic organisms (e.g., Daphnia magna) .

What methodologies are employed to assess the environmental fate and ecotoxicological impact of this compound, based on its physicochemical properties?

Q. Advanced Research Focus

• Physicochemical Profiling : Determine logP (octanol-water partition coefficient) via shake-flask method and aqueous solubility (mg/L) to predict environmental mobility .
• Biotic/Abiotic Degradation : Conduct hydrolysis (pH 7–9) and photolysis (UV light) studies. Use LC-MS to identify degradation products (e.g., sulphonic acid derivatives) .
• Ecotoxicology Assays : Evaluate acute toxicity in algae (72-h EC₅₀) and chronic effects in zebrafish embryos (OECD Test No. 236). Compare results with structurally related compounds like sodium 4-phenylbutyrate .

How should contradictory data regarding the compound's biological activity be systematically analyzed to identify potential sources of variability?

Q. Advanced Research Focus

• Meta-Analysis : Aggregate data from multiple studies (e.g., IC₅₀ values for anti-inflammatory activity) and apply statistical tools (ANOVA, Tukey’s HSD) to identify outliers .
• Experimental Variability Check : Compare assay conditions (e.g., cell passage number, serum concentration) and compound purity (HPLC data) across studies. For example, impurities >2% can skew activity results .
• Dose-Response Reassessment : Conduct dose-ranging studies (0.1–100 µM) to clarify EC₅₀ discrepancies, referencing protocols from hypolipidemic agent research .

What are the critical safety considerations and handling protocols for this compound in laboratory settings, based on its structural analogs?

Q. Basic Research Focus

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure. Structural analogs (e.g., sulphonamide derivatives) may cause irritation .
• Ventilation : Handle in a fume hood to avoid inhalation of fine powders.
• Waste Disposal : Neutralize acidic residues (pH 7) before disposal, following EPA guidelines for sulphonamide-containing waste .